Comprehensive Technical Guide on 2-(3-Cyano-5-methylthiophen-2-yl)acetic Acid: Structural Properties, Synthesis, and Pharmaceutical Applications
Comprehensive Technical Guide on 2-(3-Cyano-5-methylthiophen-2-yl)acetic Acid: Structural Properties, Synthesis, and Pharmaceutical Applications
Executive Summary
As modern drug discovery pivots toward highly targeted therapies, the strategic utilization of privileged heterocyclic scaffolds has become paramount. 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid (CAS: 2091070-45-8) [1] represents a highly versatile, functionalized thiophene building block. Characterized by its unique substitution pattern—a cyano group at C3, a methyl group at C5, and an acetic acid moiety at C2—this compound serves as a critical intermediate in the synthesis of complex pharmacological agents, ranging from atypical antipsychotics to novel RNA helicase inhibitors in oncology[2].
This whitepaper provides an in-depth, authoritative analysis of the compound’s physicochemical profile, a mechanistically grounded and self-validating synthetic workflow, and its emerging applications in targeted therapeutics.
Structural & Physicochemical Profiling
Understanding the physicochemical properties of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid is essential for predicting its reactivity, solubility, and behavior in subsequent coupling reactions (e.g., amide bond formation). The electron-withdrawing nature of the C3-cyano group significantly modulates the electron density of the thiophene ring, increasing the acidity of the C2-acetic acid moiety compared to unfunctionalized analogs.
Table 1: Quantitative Physicochemical Properties
| Property | Value | Causality / Significance |
| IUPAC Name | 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid | Standardized nomenclature for regulatory filing. |
| CAS Registry Number | 2091070-45-8 | Unique identifier for supply chain verification[1]. |
| Molecular Formula | C | Dictates stoichiometric calculations. |
| Molecular Weight | 181.21 g/mol | Low molecular weight ensures high ligand efficiency in drug design. |
| Topological Polar Surface Area | 61.1 Ų | Optimal for membrane permeability; falls within the Lipinski Rule of 5. |
| Hydrogen Bond Donors | 1 | Provided by the carboxylic acid (-COOH) group. |
| Hydrogen Bond Acceptors | 4 | Provided by the cyano (-CN), carboxylic oxygens, and thiophene sulfur. |
Mechanistic Synthesis & Experimental Workflow
The synthesis of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid requires precise regiocontrol. The most robust pathway begins with 3-cyano-5-methylthiophene , which is typically accessed via the deamination of 2-amino-3-cyano-5-methylthiophene[3]—a highly abundant precursor synthesized via the classic Gewald multicomponent reaction[4]. Removing the C2-amino group exposes the C2 position for regioselective functionalization.
Workflow for the synthesis and validation of 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid.
Self-Validating Experimental Protocol
As a Senior Application Scientist, I mandate that every synthetic protocol must incorporate internal validation checkpoints to prevent the propagation of errors through multi-step syntheses.
Step 1: Regioselective Lithiation and Alkylation
-
Procedure: Dissolve 3-cyano-5-methylthiophene (1.0 eq) in anhydrous THF under an inert argon atmosphere. Cool the reaction vessel strictly to -78°C. Dropwise add n-Butyllithium (n-BuLi, 1.05 eq). Stir for 45 minutes. Subsequently, add ethyl bromoacetate (1.1 eq) dropwise and allow the mixture to slowly warm to room temperature over 4 hours.
-
Mechanistic Causality: The C2 proton is highly acidic due to the inductive effect of the adjacent sulfur atom and the strongly electron-withdrawing C3-cyano group. Maintaining -78°C is critical to prevent ring-opening of the thiophene anion.
-
Validation Checkpoint 1 (D
O Quench): Before adding ethyl bromoacetate, extract a 0.1 mL aliquot and quench with D O. GC-MS analysis must confirm >95% deuterium incorporation at C2 (observed as an M+1 mass shift). If incomplete, lithiation time must be extended. -
Validation Checkpoint 2 (TLC): Post-alkylation, TLC (Hexanes:EtOAc 4:1) must show complete consumption of the starting material and the appearance of a new, more polar UV-active spot corresponding to the ethyl ester intermediate.
Step 2: Mild Saponification
-
Procedure: Dissolve the crude ethyl 2-(3-cyano-5-methylthiophen-2-yl)acetate in a 3:1:1 mixture of THF/MeOH/H
O. Add Lithium Hydroxide monohydrate (LiOH·H O, 2.0 eq). Stir at room temperature for 3 hours. -
Mechanistic Causality: Mild saponification conditions (LiOH at ambient temperature) are strictly required. Harsh basic conditions or elevated temperatures will inadvertently hydrolyze the sensitive C3-cyano group into a primary amide or carboxylic acid, destroying the pharmacophore.
-
Validation Checkpoint 3 (Auto-Purification via pH Control): Concentrate the mixture in vacuo to remove THF/MeOH. Dilute the aqueous layer with water and wash with diethyl ether to remove non-polar impurities. Cool the aqueous layer to 0°C and carefully acidify with 1M HCl to exactly pH 2.0–2.5 . The causality of this specific pH range is to fully protonate the carboxylate (pKa ~4.5) without triggering acid-catalyzed cyano hydrolysis. The sudden precipitation of a white/off-white solid serves as a visual, self-validating indicator of successful product formation. Filter and dry under high vacuum.
Pharmacological Applications: From Antipsychotics to Oncology
The 3-cyano-5-methylthiophene core is recognized as a privileged scaffold. Historically, variations of this core (such as 2-amino-3-cyano-5-methylthiophene) have been foundational in the synthesis of atypical antipsychotics like Olanzapine, which targets 5-HT and dopamine receptors[4].
However, recent high-throughput screening (HTS) campaigns have repurposed this core for targeted oncology. Specifically, thiophene-derived compounds utilizing this exact structural motif have been identified as potent, selective small-molecule inhibitors of the DHX33 RNA helicase [2].
Mechanism of action of thiophene-derived inhibitors targeting the DHX33 RNA helicase pathway.
Mechanistic Role in DHX33 Inhibition
DHX33 is a DEAD-box RNA helicase critical for ribosome biogenesis and mRNA translation. In cancers driven by hyperactive PI3K/AKT signaling, DHX33 is upregulated to meet the massive translational demands of proliferating tumor cells.
By converting 2-(3-Cyano-5-methylthiophen-2-yl)acetic acid into complex amides (e.g., coupling the C2-acetic acid with benzimidazole derivatives), researchers generate inhibitors that directly bind to the DHX33 active site. The cyano group acts as a critical hydrogen bond acceptor with the target protein's kinase domain, while the methyl group provides hydrophobic packing, ultimately halting tumorigenesis by inducing translational collapse[2].
Analytical Characterization Standards
To ensure absolute trustworthiness of the synthesized batch before downstream pharmaceutical application, the following analytical parameters must be met:
-
H-NMR (400 MHz, DMSO-
):-
~12.8 ppm (br s, 1H, -COOH , exchanges with D
O). - ~7.1 ppm (s, 1H, Thiophene C4-H ).
-
~3.9 ppm (s, 2H, -CH
-COOH). -
~2.4 ppm (s, 3H, Thiophene C5-CH
).
-
~12.8 ppm (br s, 1H, -COOH , exchanges with D
-
LC-MS (ESI-): Expected m/z for [M-H]
is 180.01 . A single sharp peak in the UV chromatogram (254 nm) must confirm >98% purity.
References
1.[3] CymitQuimica. "CAS 138564-58-6: 2-amino-3-cyano-5-methyl thiophen". 2.[2] PubMed. "Development of small molecule inhibitors targeting RNA helicase DHX33 as anti-cancer agents". 3.[4] Benchchem. "2-[(2-Nitrophenyl)amino]-3-cyanothiophene | 186792-85-8 | Synthetic Pathway". 4.[1] BLD Pharm. "222553-93-7 | 2-(3,5-Dimethylthiophen-2-yl)acetic acid & Related Compounds (Contains CAS 2091070-45-8)".
Sources
- 1. 222553-93-7|2-(3,5-Dimethylthiophen-2-yl)acetic acid|BLD Pharm [bldpharm.com]
- 2. Development of small molecule inhibitors targeting RNA helicase DHX33 as anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. CAS 138564-58-6: 2-amino-3-cyano-5-methyl thiophen [cymitquimica.com]
- 4. 2-[(2-Nitrophenyl)amino]-3-cyanothiophene | 186792-85-8 | Benchchem [benchchem.com]
